2-(5-ethyl-1-benzofuran-3-yl)-N-(2-methylphenyl)acetamide

• Molecular Formula: C19H19NO2
• Molecular Weight: 293.4 g/mol
• IUPAC Name: 2-(5-ethyl-1-benzofuran-3-yl)-N-(2-methylphenyl)acetamide
• InChI: InChI=1S/C19H19NO2/c1-3-14-8-9-18-16(10-14)15(12-22-18)11-19(21)20-17-7-5-4-6-13(17)2/h4-10,12H,3,11H2,1-2H3,(H,20,21)
• InChI Key: MIYCSVCODFLDMH-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC2=C(C=C1)OC=C2CC(=O)NC3=CC=CC=C3C

Description

2-(5-ethyl-1-benzofuran-3-yl)-N-(2-methylphenyl)acetamide: is a synthetic organic compound.

• Its chemical formula is

  $$\text{C}_{20}\text{H}_{19}\text{NO}_2$$C20​H19​NO2​

  .
• The compound features a benzofuran ring fused with an acetamide group, along with an ethyl substituent and a methylphenyl group.
• It exhibits interesting pharmacological properties and has been studied for various applications.

Preparation Methods

Synthetic Routes:

Industrial Production:

Chemical Reactions Analysis

Common Reagents and Conditions:
Oxidizing agents like potassium permanganate (

Oxidation: $$\text{KMnO}_4$$KMnO4​

) or Jones reagent. Reducing agents such as lithium aluminum hydride (

Reduction: $$\text{LiAlH}_4$$LiAlH4​

) or sodium borohydride (

$$\text{NaBH}_4$$NaBH4​

).

Substitution: Ammonia or primary amines.

Major Products:

Scientific Research Applications

Chemistry: Used as a building block in organic synthesis due to its unique structure.

Biology and Medicine: Investigated for potential biological activities (e.g., antimicrobial, anti-inflammatory, or anticancer properties).

Industry: Limited industrial applications, but its derivatives may find use in pharmaceuticals or agrochemicals.

Mechanism of Action

• The compound’s mechanism of action depends on its specific biological target.
• Further research is needed to elucidate its precise interactions with receptors, enzymes, or cellular pathways.

Comparison with Similar Compounds

Similar Compounds:

Remember that this information is based on existing knowledge up to my last update in 2021 For the most recent research, consult scientific literature or databases

: Reference: PubChem Compound Summary [Accessed August 2024].